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Compound of Interest

Compound Name:
2-(Dicyclohexylphosphino)-2'-

methoxybiphenyl

Cat. No.: B1589798 Get Quote

An In-depth Technical Guide: dicyclohexyl-[2-(2-methoxyphenyl)phenyl]phosphane

Executive Summary
This technical guide provides a comprehensive overview of dicyclohexyl-[2-(2-

methoxyphenyl)phenyl]phosphane, a highly effective monodentate biaryl phosphine ligand.

Known for its role in facilitating challenging transition-metal-catalyzed cross-coupling reactions,

this ligand combines significant steric bulk with specific electronic properties to enhance

catalytic activity, stability, and selectivity. We will delve into its nomenclature, physicochemical

properties, synthesis, and mechanistic role in catalysis. Furthermore, this guide presents

detailed, field-proven protocols for its application in key organic transformations, offering

researchers and drug development professionals the foundational knowledge required to

effectively leverage this powerful catalytic tool.

Core Concepts: Nomenclature and Structure
dicyclohexyl-[2-(2-methoxyphenyl)phenyl]phosphane is a member of the well-established

Buchwald family of electron-rich, sterically hindered phosphine ligands. These ligands are

instrumental in modern organic synthesis, particularly for palladium-catalyzed reactions that

form carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bonds.

The systematic IUPAC name for this compound is dicyclohexyl-[2-(2-

methoxyphenyl)phenyl]phosphane[1]. Its structure is characterized by a dicyclohexylphosphino
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group attached to a 2-substituted biphenyl backbone, which features a methoxy group at the 2'-

position. This precise arrangement is critical to its function.

Table 1: Compound Identification

Identifier Value

IUPAC Name
dicyclohexyl-[2-(2-
methoxyphenyl)phenyl]phosphane[1]

CAS Number 255835-82-6[1][2]

Common Synonyms

2-(Dicyclohexylphosphino)-2'-

methoxybiphenyl[1][2][3], Dicyclohexyl(2'-

methoxy-[1,1'-biphenyl]-2-yl)phosphine[2][4]

Molecular Formula C₂₅H₃₃OP[1]

| Molecular Weight | 380.5 g/mol [1] |

Physicochemical Properties and Safe Handling
Understanding the physical properties and stability of the ligand is paramount for its successful

application and storage.

Table 2: Key Physicochemical Properties

Property Description Source

Appearance
Colorless or slightly
yellow crystalline powder.

[4]

Solubility

Soluble in common organic

solvents such as

dichloromethane,

tetrahydrofuran (THF), and

toluene.

[1][4]
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| Stability | Air-sensitive. Handling and storage under an inert atmosphere (e.g., nitrogen or

argon) are crucial to prevent oxidation of the phosphine group, which would render it

catalytically inactive. |[5] |

Handling and Storage Protocols
Due to its air sensitivity, all manipulations should be performed using standard Schlenk line or

glovebox techniques.

Storage: Store the compound in a tightly sealed container within a desiccator or glovebox,

away from heat and oxidizing agents[4].

Handling: When handling outside of a controlled atmosphere, work quickly and use inert gas

blanketing. Always wear appropriate Personal Protective Equipment (PPE), including safety

goggles and chemical-resistant gloves[4]. For detailed safety information, consult the Safety

Data Sheet (SDS)[2][6].

Ligand Synthesis: A Modern Approach
The synthesis of biaryl phosphine ligands has evolved to improve efficiency and scalability. A

notable one-pot synthesis developed by Buchwald and colleagues circumvents the need for

pre-formed biphenyl substrates, streamlining the process.[1]

Synthesis Rationale and Workflow
This methodology relies on the in-situ formation of a Grignard reagent, which then participates

in a coupling reaction, followed by the introduction of the phosphine moiety. This convergent

approach is highly efficient. The synthesis commences with 2-methoxyphenylmagnesium

bromide and 1-bromo-2-chlorobenzene.[1] The reaction proceeds in tetrahydrofuran, followed

by the addition of copper(I) chloride and chlorodicyclohexylphosphine to yield the final product.

[1]
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Starting Materials

Reagents2-Methoxyphenyl-
magnesium bromide

1. THF, Reflux

Grignard/Coupling

1-Bromo-2-chlorobenzene
Grignard/Coupling

2. CuCl 3. ClP(Cy)₂ dicyclohexyl-[2-(2-methoxyphenyl)-
phenyl]phosphane

Phosphination
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Pd(0)L
Active Catalyst

Oxidative Addition
Complex

L-Pd(II)(Ar)(X)

Ar-X

Amine Coordination
[L-Pd(II)(Ar)(HNR¹R²)]⁺X⁻

HNR¹R²

Deprotonation
L-Pd(II)(Ar)(NR¹R²)

-HX, +Base

Reductive
Elimination

Ar-NR¹R²
(Product)

 

1. Assemble Reactants
Aryl Halide, Boronic Acid, Base

in a reaction vessel

2. Degas System
Purge with inert gas (N₂ or Ar)

 to remove oxygen

3. Add Catalyst Components
Pd Precursor & Ligand in Solvent

4. Reaction
Heat to specified temperature
(e.g., 80-110 °C) with stirring

5. Monitoring
Track progress via TLC or GC-MS

6. Quench & Workup
Cool, add water, and perform

liquid-liquid extraction

7. Purification
Isolate product via

column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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